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Compound of Interest

Compound Name:
5-Chloro-2-methoxyphenylboronic

acid

Cat. No.: B151775 Get Quote

Essential Safety and Handling Guide for 5-
Chloro-2-methoxyphenylboronic Acid
This guide provides crucial safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 5-Chloro-2-methoxyphenylboronic
acid. Adherence to these protocols is essential for ensuring laboratory safety and minimizing

risk.

Chemical Identifier:

Name: 5-Chloro-2-methoxyphenylboronic acid

CAS Number: 89694-48-4[1]

Molecular Formula: ClC₆H₃(OCH₃)B(OH)₂

Hazard Summary: 5-Chloro-2-methoxyphenylboronic acid is categorized as a substance

that can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1] It is

crucial to handle this compound with care in a controlled laboratory environment.
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The following personal protective equipment is mandatory for the handling of 5-Chloro-2-
methoxyphenylboronic acid to prevent exposure.

Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A full-face shield is

recommended when there is a

risk of splashing.[2]

To protect eyes from contact,

which can cause serious

irritation.[1]

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber) must be worn.[2][3]

Gloves should be inspected

before use and disposed of

properly after handling.

To prevent skin contact and

potential irritation.[1]

Body Protection

A laboratory coat is required.

For tasks with a higher risk of

exposure, a chemical-resistant

apron should be worn over the

lab coat.[2]

To protect skin from accidental

splashes or spills.

Respiratory Protection

For handling small quantities in

a certified chemical fume hood,

respiratory protection may not

be necessary. If dust or

aerosols are generated, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.[1]

[2]

To prevent irritation of the

respiratory tract.[1]
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Always handle 5-Chloro-2-methoxyphenylboronic acid in a well-ventilated area, preferably

within a certified chemical fume hood.[2][4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][2]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace within the fume hood by lining it with absorbent material to contain any potential

spills.

Weighing and Transfer: When weighing the solid, do so in a manner that minimizes dust

generation. Use a spatula for transfers and handle the compound gently.

In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water.[2]

Hygiene Measures:

Avoid all personal contact, including the inhalation of dust or vapors.[2]

Do not eat, drink, or smoke in the laboratory or areas where the chemical is handled.[1][2]

Remove any contaminated clothing immediately and wash it before reuse.[1][2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1]
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All waste generated from the use of 5-Chloro-2-methoxyphenylboronic acid, including

contaminated PPE, empty containers, and residual chemical, must be treated as hazardous

waste.

Step-by-Step Disposal Procedure:

Waste Collection: Collect all chemical waste in a designated, properly labeled, and sealed

hazardous waste container.

Contaminated Materials: Dispose of contaminated items such as gloves, absorbent pads,

and weighing papers in the same hazardous waste container.

Container Disposal: Empty containers should be rinsed with an appropriate solvent, and the

rinsate collected as hazardous waste. The rinsed container should then be disposed of in

accordance with institutional guidelines.

Regulatory Compliance: All waste disposal must be conducted in strict accordance with

local, state, and federal regulations.[1] Contact your institution's environmental health and

safety (EHS) department for specific guidance.

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[2]

Ventilate: Ensure the area is well-ventilated, if safe to do so.[2]

Contain: For small spills, use an inert absorbent material (e.g., sand or vermiculite) to

contain the spill. Avoid raising dust.[2][3]

Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container

for hazardous waste disposal.[1][2]

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

[2]

Report: Report the spill to the appropriate safety personnel.[2]
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First Aid Measures:

Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing. Seek medical attention if irritation occurs.

[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.[1]
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Caption: Workflow for the safe handling of 5-Chloro-2-methoxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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